Cas no 1565378-14-4 (Pyrazolo[1,5-a]pyrimidine, 7-chloro-3-ethyl-5-propyl- )

• Product Name: Pyrazolo[1,5-a]pyrimidine, 7-chloro-3-ethyl-5-propyl-
• CAS No: 1565378-14-4
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 5252633
• Update Time: 2025-05-21

Pyrazolo[1,5-a]pyrimidine, 7-chloro-3-ethyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-ethyl-5-propylpyrazolo[1,5-a]pyrimidine (ACI)
• Pyrazolo[1,5-a]pyrimidine, 7-chloro-3-ethyl-5-propyl-

• Inchi： 1S/C11H14ClN3/c1-3-5-9-6-10(12)15-11(14-9)8(4-2)7-13-15/h6-7H,3-5H2,1-2H3
• InChI Key： JSLMLHXYQOTHNK-UHFFFAOYSA-N
• SMILES： ClC1N2C(=C(CC)C=N2)N=C(CCC)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo[1,5-a]pyrimidine, 7-chloro-3-ethyl-5-propyl-

Research Brief on Pyrazolo[1,5-a]pyrimidine, 7-chloro-3-ethyl-5-propyl- (CAS: 1565378-14-4)

Pyrazolo[1,5-a]pyrimidine derivatives have garnered significant attention in the field of medicinal chemistry due to their versatile pharmacological properties. Among these, the compound 7-chloro-3-ethyl-5-propyl-pyrazolo[1,5-a]pyrimidine (CAS: 1565378-14-4) has emerged as a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity. This research brief aims to summarize the latest findings related to this compound, highlighting its potential in drug development.

The synthesis of 7-chloro-3-ethyl-5-propyl-pyrazolo[1,5-a]pyrimidine involves a multi-step process, starting with the condensation of appropriate pyrazole and pyrimidine precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Structural elucidation via NMR spectroscopy and X-ray crystallography has confirmed the precise arrangement of substituents, which is critical for understanding its interaction with biological targets.

One of the most notable findings is the compound's potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and Aurora kinases, which are implicated in cancer progression. In vitro studies have demonstrated that 7-chloro-3-ethyl-5-propyl-pyrazolo[1,5-a]pyrimidine effectively suppresses the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic studies suggest that this compound induces cell cycle arrest and apoptosis, further underscoring its potential as an anticancer agent.

In addition to its anticancer properties, recent research has explored the compound's potential in treating inflammatory and neurodegenerative diseases. Preliminary data indicate that it modulates key signaling pathways involved in inflammation and neuronal survival, although further studies are needed to validate these findings. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, is currently under investigation to assess its suitability for clinical development.

Despite the promising results, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Researchers are actively working on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 7-chloro-3-ethyl-5-propyl-pyrazolo[1,5-a]pyrimidine (CAS: 1565378-14-4) represents a valuable scaffold for drug discovery, with demonstrated efficacy in kinase inhibition and anticancer activity. Ongoing research aims to further elucidate its mechanisms of action and explore its potential in other therapeutic areas. This compound holds significant promise for the development of novel treatments, and its progress will be closely monitored by the scientific community.